![molecular formula C14H16N2O2S B5636962 5-(4,5,6,7-tetrahydro-2-benzothien-1-yl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole](/img/structure/B5636962.png)
5-(4,5,6,7-tetrahydro-2-benzothien-1-yl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- This compound belongs to a class of molecules that includes various derivatives of oxadiazole, a heterocyclic compound featuring nitrogen and oxygen atoms in its ring structure. These compounds are notable for their diverse chemical and physical properties, making them subjects of extensive research in materials science and chemistry.
Synthesis Analysis
- The synthesis of related oxadiazole derivatives typically involves multiple steps, starting from basic organic compounds and proceeding through processes such as cyclization and condensation reactions. For instance, the synthesis of similar compounds has been achieved using raw materials like malononitrile and through processes like diazotization and cyclization (翟连杰 et al., 2016).
Molecular Structure Analysis
- The molecular structure of oxadiazole derivatives is characterized using techniques like X-ray diffraction analysis, which provides insight into the spatial arrangement of atoms within the molecule. This structural information is crucial for understanding the compound's interactions and reactivity (Jiang et al., 2012).
Chemical Reactions and Properties
- Oxadiazole derivatives are involved in various chemical reactions, reflecting their reactivity and potential for forming new compounds. For example, they can participate in reactions with other organic molecules, leading to the formation of new derivatives with potentially different properties (G. Naganagowda & A. Petsom, 2011).
properties
IUPAC Name |
3-(oxolan-3-yl)-5-(4,5,6,7-tetrahydro-2-benzothiophen-1-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2S/c1-2-4-11-10(3-1)8-19-12(11)14-15-13(16-18-14)9-5-6-17-7-9/h8-9H,1-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUIGDGQFBYAZKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(SC=C2C1)C3=NC(=NO3)C4CCOC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4,5,6,7-Tetrahydro-2-benzothien-1-yl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.